Cas no 2445786-40-1 (4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione)

• Product Name: 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione
• CAS No: 2445786-40-1
• MF: C₇H₆F₅NO₂
• MW: 231.120059490204
• MDL: MFCD32692265
• CID: 5668085
• PubChem ID: 154853443
• Update Time: 2025-05-19

4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,2,2-Pentafluoroethyl)-2,6-piperidinedione (ACI)
• 2,6-Piperidinedione, 4-(1,1,2,2,2-pentafluoroethyl)- (ACI)
• 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione

• MDL： MFCD32692265
• Inchi： 1S/C7H6F5NO2/c8-6(9,7(10,11)12)3-1-4(14)13-5(15)2-3/h3H,1-2H2,(H,13,14,15)
• InChI Key： HETFYYPQFZDLJY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C(F)(F)F)(F)F)CC(=O)N1

Additional information on 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione

4-(1,1,2,2,2-Pentafluoroethyl)Piperidine-2,6-Dione: A Comprehensive Overview

The compound 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione (CAS No. 2445786-40-1) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidinediones, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and advanced materials. The presence of the pentafluoroethyl group introduces unique electronic and steric effects that enhance its reactivity and stability under diverse conditions.

Recent studies have highlighted the importance of piperidine-2,6-dione derivatives in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored the role of 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione in modulating enzyme activities associated with neurodegenerative diseases. The compound's ability to interact with key biomolecules has been validated through in vitro assays and computational modeling techniques.

The synthesis of 4-(1,1,2,2,2-pentafluoroethyl)piperidine-2,6-dione involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A critical step in its preparation is the Friedel-Crafts acylation reaction under controlled conditions to ensure high yields and purity. The use of pentafluoroethyl groups in this context is particularly advantageous due to their electron-withdrawing properties, which stabilize reactive intermediates during the reaction sequence.

From a physical chemistry perspective, 4-(1,1,2,2,pentafluoroethyl)piperidine-2,dione exhibits remarkable thermal stability and solubility characteristics. These properties make it an ideal candidate for applications in high-performance polymers and advanced coatings. Recent advancements in materials science have demonstrated its potential as a building block for constructing self-healing materials with enhanced mechanical resilience.

In terms of environmental impact and sustainability considerations,4-(1,pentafluoroethyl)piperidine- dione has been evaluated for its biodegradation potential under aerobic conditions. Initial findings suggest that the compound undergoes slow degradation due to the strong carbon-fluorine bonds present in the structure. However, ongoing research is focused on developing eco-friendly synthesis pathways to minimize its environmental footprint.

Looking ahead,4-(1,pentafluoroethyl)piperidine- dione holds immense promise as a platform molecule for exploring new chemical reactions and functional materials. Its unique combination of electronic properties and structural flexibility positions it as a key player in future innovations across multiple disciplines.